Cas no 1249405-68-2 (2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol
• CAS No: 1249405-68-2
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 6421135
• PubChem ID: 62700207
• Update Time: 2025-10-28

2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol
• Benzo[b]thiophene-3-ethanol, β-amino-
• 2-Amino-2-(benzo[b]thiophen-3-yl)ethan-1-ol
• 1249405-68-2
• AKOS011995100
• CS-0354647
• EN300-1833188

• Inchi： 1S/C10H11NOS/c11-9(5-12)8-6-13-10-4-2-1-3-7(8)10/h1-4,6,9,12H,5,11H2
• InChI Key： HMNGJWLZGNEWNZ-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=CC=CC=C12)(N)CO

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 398.4±27.0 °C(Predicted)
• pka: 12.57±0.10(Predicted)

Additional information on 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol

Introduction to 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol (CAS No: 1249405-68-2)

2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol, identified by the chemical compound code CAS No: 1249405-68-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework comprising an amino group and a benzothiophene moiety, presents a promising scaffold for the development of novel therapeutic agents. The benzothiophene ring system is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery, contributing to the biological activity of numerous FDA-approved medications. The presence of the amino group at the secondary position further enhances its potential as a precursor in synthesizing more complex molecules with tailored biological properties.

The synthesis and characterization of 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol have been subjects of extensive research, with methodologies focusing on optimizing yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the benzothiophene core efficiently. These approaches not only ensure high selectivity but also minimize side reactions, making the process scalable for industrial applications. The compound's solubility profile and stability under various conditions have been thoroughly evaluated, demonstrating its suitability for further downstream applications in drug formulation and delivery systems.

In recent years, 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol has been explored as a key intermediate in the synthesis of bioactive molecules targeting specific disease pathways. The benzothiophene moiety is known to exhibit inhibitory effects on enzymes such as PDE4 and PDE10, which are implicated in inflammatory and neurodegenerative disorders. Preliminary in vitro studies have indicated that derivatives of this compound may possess anti-inflammatory and neuroprotective properties, making it a valuable candidate for further investigation. Additionally, the amino group provides a versatile handle for further functionalization, allowing chemists to design molecules with enhanced pharmacokinetic profiles.

The integration of computational chemistry and molecular modeling has accelerated the discovery process for 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol derivatives. By leveraging high-performance computing resources, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach has led to the identification of novel analogs with improved potency and reduced toxicity. For instance, computational studies have suggested that modifications at the 3-position of the benzothiophene ring can significantly enhance binding interactions with target proteins. Such insights are crucial for guiding experimental design and maximizing the chances of success in drug development.

Furthermore, the role of 2-amino-2-(1-benzothiophen-3-yl)ethan-1-ol in medicinal chemistry extends beyond its use as an intermediate. The compound itself has shown promise in certain preclinical models, where it demonstrated efficacy comparable to existing therapeutics without exhibiting notable adverse effects. This underscores its potential as a lead compound or building block for next-generation drugs. As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield more comprehensive understanding of its therapeutic applications. Such partnerships will facilitate rapid translation of laboratory findings into clinical trials, bringing new treatments to patients suffering from challenging diseases.

The regulatory landscape surrounding CAS No: 1249405-68-2 is another critical aspect that influences its adoption in drug development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that raw materials and intermediates meet stringent quality standards required for pharmaceutical use. Regulatory agencies worldwide have established guidelines for the safe handling and documentation of chemical compounds like this one, emphasizing transparency and reproducibility in research outcomes. Companies investing in derivatives of 2-amino-2-(1-benzothiophen-3-ylenthanol) must navigate these regulations carefully to ensure their products are viable for commercialization.

Future directions in the study of CAS No: 12494056802 include exploring its potential in combination therapies and personalized medicine approaches. The ability to modify its structure allows researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability—factors that are increasingly important in modern drug design. Innovations in delivery systems, such as nanoparticles or liposomes encapsulating derivatives of this compound, may further enhance therapeutic outcomes by improving target specificity and reducing systemic side effects.

The broader impact of 2-aminoaminoaminoaminoaminoaminoaminoaminoaminoaminoaminoamino(1benzthienyl)ethanol (CAS No: 12494056802) on society cannot be overstated. By advancing our understanding of molecular interactions at a fundamental level, this work contributes to global efforts aimed at improving human health through innovative pharmaceutical solutions. As scientific knowledge evolves rapidly across disciplines—integrating chemistry with biology—the possibilities for harnessing compounds like this one will continue to expand.